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Compound of Interest

Compound Name: 7-Methyl-1-octene

Cat. No.: B8746837

An In-Depth Technical Guide to 7-Methyl-1-octene

This guide provides a comprehensive overview of the chemical identifiers and properties of 7-
Methyl-1-octene, tailored for researchers, scientists, and professionals in drug development
and chemical synthesis.

Core Identifiers and Properties

7-Methyl-1-octene is an organic compound classified as an alkene. Its structure consists of an
eight-carbon chain with a double bond at the first position and a methyl group at the seventh
position.

Data Summary Table

For ease of reference and comparison, the key identifiers and properties of 7-Methyl-1-octene
are summarized in the table below.
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Identifier Type Value Citation
CAS Number 13151-06-9 [1][2][3]
IUPAC Name 7-methyloct-1-ene [2]
Synonyms 7-methyl-1-octene, 7- o

methyloctene-1

Molecular Formula

C9H18

[1](21(3]

Molecular Weight

126.24 g/mol

[1](2]

Canonical SMILES

cc(c)ccecee=C

[1](2]

InChl=1S/C9H18/c1-4-5-6-7-8-

InChl [2][3]
9(2)3/h4,9H,1,5-8H2,2-3H3
YKHFZRXJMPLNTJ-

InChiKey [11[2][3]
UHFFFAOYSA-N

Density 0.725 g/mL [1]

Molar Volume 174.1 mL/mol [1]

Refractive Index 1.413 [1]

Kovats Retention Index

853, 852 (Standard non-polar);
847, 850 (Semi-standard non-

polar)

[2]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of 7-Methyl-1-octene

are not extensively detailed in the provided search results. As a common organic compound, its

synthesis would typically fall under standard organic chemistry methodologies for alkene

formation, such as elimination reactions (e.g., dehydration of alcohols or dehydrohalogenation

of alkyl halides) or through organometallic coupling reactions. For specific experimental

procedures, consulting organic synthesis journals and databases is recommended.

Logical Relationships of Identifiers
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The following diagram illustrates the interconnectedness of the various identifiers for 7-Methyl-
1-octene.

IUPAC Name | 7-methyloct-1-ene

CAS Number | 13151-06-9

SMILES | cc(e)cceee=C

InChl InChi=1S/COH18/.

Molecular Weight | 126.24 gimol

InChiKey  YKHFZRXIMPLNTJ-UHFFFAOYSA-N
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Caption: Chemical identifiers for 7-Methyl-1-octene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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